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Compound of Interest

Compound Name: 4-Amino-3-chlorophenol

Cat. No.: B108459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Aminophenol isomers, ortho- (2-), meta- (3-), and para- (4-), are foundational molecules in the

development of a wide array of pharmaceuticals, dyes, and other specialty chemicals.[1][2]

While sharing the same molecular formula (C₆H₇NO) and molecular weight (109.13 g/mol ), the

spatial arrangement of the amino (-NH₂) and hydroxyl (-OH) groups on the benzene ring

imparts distinct structural and physicochemical characteristics to each isomer.[1][3] These

differences significantly influence their chemical reactivity, biological activity, and suitability for

various applications.[4][5] This guide provides a detailed structural and physicochemical

comparison of the three aminophenol isomers, supported by experimental data and

standardized protocols.

Structural and Physicochemical Data Summary
The following table summarizes the key physicochemical properties of 2-aminophenol, 3-

aminophenol, and 4-aminophenol, allowing for a direct comparison of their fundamental

characteristics.
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Property 2-Aminophenol 3-Aminophenol 4-Aminophenol

CAS Number 95-55-6[6] 591-27-5[5] 123-30-8[7]

Appearance

White to reddish-

brown crystalline

solid[8]

White to light gray or

pinkish crystals[5]

White or reddish-

yellow crystals

Melting Point (°C) 172 - 177[9] 120 - 124[10] 186 - 190[11][12]

Boiling Point (°C) 164 (at 11.25 mmHg) 164 (at 11 mmHg)[5]
284 (decomposes)[12]

[13]

Water Solubility (

g/100 mL)
1.7 (at 20°C) 3.5 (at 20°C)[5] 1.5 (at 20°C)[14]

pKa₁ (-NH₃⁺) 4.78 (at 20°C)[15] 4.37 (at 20°C)[16] 5.48 (at 25°C)[17]

pKa₂ (-OH) 9.97 (at 20°C)[15] 9.82 (at 20°C)[18] 10.30 (at 25°C)[17]

Structural Isomers of Aminophenol
The positioning of the amino and hydroxyl groups on the benzene ring defines the ortho-,

meta-, and para- isomers of aminophenol. This structural variation is the primary determinant of

their differing chemical and physical properties.
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2-Aminophenol (ortho)

3-Aminophenol (meta)

4-Aminophenol (para)
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Caption: Molecular structures of the three aminophenol isomers.

Experimental Protocols
The following are detailed methodologies for the determination of the key physicochemical

properties presented in this guide.

Determination of Melting Point
Apparatus:

Capillary melting point apparatus

Sealed capillary tubes

Thermometer (calibrated)

Mortar and pestle

Procedure:
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A small, dry sample of the aminophenol isomer is finely powdered using a mortar and pestle.

The powdered sample is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a rate of 10-15 °C per minute initially, and then the rate is reduced

to 1-2 °C per minute as the melting point is approached.

The temperature range from the appearance of the first liquid drop to the complete

liquefaction of the sample is recorded as the melting point range.

Determination of Boiling Point (Micro Method)
Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.g., oil bath)

Clamp and stand

Procedure:

A small amount of the liquid aminophenol isomer is placed in the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube.

The test tube is attached to the thermometer and immersed in the heating bath.

The bath is heated gradually until a rapid and continuous stream of bubbles emerges from

the open end of the capillary tube.

The heating is discontinued, and the bath is allowed to cool slowly.
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The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Determination of pKa (Potentiometric Titration)
Apparatus:

pH meter (calibrated)

Burette

Beaker

Magnetic stirrer and stir bar

Standardized solutions of hydrochloric acid (HCl) and sodium hydroxide (NaOH)

Procedure:

A known concentration of the aminophenol isomer is dissolved in deionized water.

The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is immersed

in the solution.

For the determination of pKa₁, the solution is titrated with a standardized solution of HCl

while recording the pH after each addition of titrant.

For the determination of pKa₂, a separate sample is titrated with a standardized solution of

NaOH, again recording the pH after each addition.

A titration curve (pH vs. volume of titrant) is plotted. The pH at the half-equivalence point

corresponds to the pKa value.

Determination of Water Solubility (Shake-Flask Method)
Apparatus:

Conical flasks with stoppers
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Shaking incubator or water bath with a shaker

Analytical balance

Centrifuge

UV-Vis spectrophotometer or HPLC system

Procedure:

An excess amount of the aminophenol isomer is added to a known volume of deionized

water in a conical flask.

The flask is sealed and placed in a shaking incubator at a constant temperature (e.g., 20 °C)

for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

The resulting suspension is centrifuged to separate the undissolved solid.

A known volume of the clear supernatant is carefully removed and diluted appropriately.

The concentration of the aminophenol in the diluted solution is determined using a suitable

analytical method, such as UV-Vis spectrophotometry (after creating a calibration curve) or

HPLC.

The solubility is then calculated and expressed in g/100 mL.

Reactivity and Applications
The isomeric differences also dictate the reactivity and, consequently, the primary applications

of each aminophenol.

2-Aminophenol: The ortho positioning of the functional groups facilitates the synthesis of

heterocyclic compounds like benzoxazoles and phenoxazines.[6] It is a key intermediate in

the production of certain dyes and pharmaceuticals.[4]

3-Aminophenol: This isomer is widely used in the synthesis of various dyes and as a

component in hair coloring formulations.[5][18] It is also a precursor for the synthesis of

some pharmaceuticals and agricultural chemicals.[10]
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4-Aminophenol: The para isomer is a crucial intermediate in the industrial synthesis of the

widely used analgesic and antipyretic drug, paracetamol (acetaminophen).[13][17][19] It is

also utilized as a developer in black-and-white photography and in the manufacturing of azo

dyes and antioxidants.[7][13]

This comparative guide highlights the critical role that isomeric structure plays in defining the

physicochemical properties and utility of aminophenols. For researchers and professionals in

drug development and chemical synthesis, a thorough understanding of these differences is

paramount for selecting the appropriate isomer and optimizing reaction conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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